Cas no 871837-60-4 (DRAK2-IN-1)

• Product Name: DRAK2-IN-1
• CAS No: 871837-60-4
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 1865076
• PubChem ID: 136175114
• Update Time: 2025-05-21

DRAK2-IN-1 Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]-
• DRAK2-IN-1
• 871837-60-4
• HY-122629
• G17064
• DRAK2-IN-16
• N-[2-hydroxy-3-(3-nitroso-1H-indol-2-yl)-1H-indol-5-yl]pentanamide
• BDBM50166121
• MS-26108
• AKOS040733021
• N-(2'-Hydroxy-3-nitroso-1H,1'H-[2,3'-biindol]-5'-yl)pentanamide
• CS-0087658
• DA-52691
• CHEMBL3797480

• Inchi： 1S/C21H20N4O3/c1-2-3-8-17(26)22-12-9-10-16-14(11-12)18(21(27)24-16)20-19(25-28)13-6-4-5-7-15(13)23-20/h4-7,9-11,23-24,27H,2-3,8H2,1H3,(H,22,26)
• InChI Key： ZFZLSKZDOULLMO-UHFFFAOYSA-N
• SMILES： OC1=C(C2=C(C3C=CC=CC=3N2)N=O)C2C=C(C=CC=2N1)NC(CCCC)=O

Computed Properties

• Exact Mass: 376.15354051g/mol
• Monoisotopic Mass: 376.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų

Additional information on DRAK2-IN-1

Research Brief on DRAK2-IN-1 (CAS: 871837-60-4) and Its Implications in Chemical Biology and Medicine

DRAK2-IN-1, a small molecule inhibitor with the CAS number 871837-60-4, has recently emerged as a promising therapeutic candidate in the field of chemical biology and medicine. This compound specifically targets Death-Associated Protein Kinase-Related Apoptosis-Inducing Protein Kinase 2 (DRAK2), a serine/threonine kinase implicated in autoimmune diseases, metabolic disorders, and cancer. The latest research highlights its potential as a modulator of immune responses and apoptosis pathways, offering new avenues for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying DRAK2-IN-1's inhibitory activity. Structural analyses reveal that 871837-60-4 binds to the ATP-binding pocket of DRAK2, effectively blocking its kinase activity. This interaction disrupts downstream signaling pathways, particularly those involved in T-cell activation and insulin resistance. Preclinical models demonstrate that DRAK2-IN-1 significantly reduces inflammation in autoimmune conditions such as type 1 diabetes and multiple sclerosis while showing minimal off-target effects.

In cancer research, DRAK2-IN-1 has shown efficacy in inducing apoptosis in tumor cells that overexpress DRAK2. Notably, studies using xenograft models of hepatocellular carcinoma and glioblastoma reported tumor growth inhibition rates exceeding 50% when treated with this compound. These findings position 871837-60-4 as a potential lead compound for combination therapies with existing chemotherapeutic agents.

The pharmacological profile of DRAK2-IN-1 has been extensively characterized through in vitro and in vivo studies. Pharmacokinetic data indicate good oral bioavailability (F > 60%) and a half-life suitable for once-daily dosing in humans. Importantly, toxicology assessments in animal models have established a favorable safety window, with no observed adverse effects at therapeutic doses. These properties make 871837-60-4 an attractive candidate for clinical translation.

Several pharmaceutical companies have initiated development programs based on the DRAK2-IN-1 scaffold. Current efforts focus on optimizing the compound's selectivity and potency through structure-activity relationship (SAR) studies. Second-generation derivatives showing improved metabolic stability and blood-brain barrier penetration are under evaluation for neurological applications.

In conclusion, DRAK2-IN-1 (871837-60-4) represents a significant advancement in targeted kinase inhibition with broad therapeutic potential. Ongoing research continues to uncover new applications for this compound class, particularly in immuno-oncology and metabolic disease. The coming years will likely see clinical trials evaluating its efficacy in human patients, potentially validating DRAK2 as a novel therapeutic target.